Methyl 7-(2-furoyl)heptanoate

• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: methyl 8-(furan-2-yl)-8-oxooctanoate
• InChI: InChI=1S/C13H18O4/c1-16-13(15)9-5-3-2-4-7-11(14)12-8-6-10-17-12/h6,8,10H,2-5,7,9H2,1H3
• InChI Key: YEJWQYJOGFNXRR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCCC(=O)C1=CC=CO1

Description

Methyl 7-(2-furoyl)heptanoate is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 50 ml of toluene were dissolved 9.41 g (0.05 mole) of suberic acid monomethyl ester and 9.83 g (0.0575 mole) of monochloroacetic anhydride. To the resulting solution were added 4.43 g (0.065 mole) of furan and 0.71 g of boron trifluoride-diethyl ether complex and the resulting mixture was then stirred at 50° C. for 6 hours. After completion of the reaction, the reaction solution was cooled and washed successively with of water, 5% aqueous sodium carbonate solution and water. The organic layer was dried over anhydrous magnesium sulfate and then concentrated under reduced pressure and the resulting concentrated residue was purified by silica gel-filled column chromatography to obtain 11 g of 2-(7-methoxycarbonyl-1-oxoheptyl)furan.